((2-Fluorophenyl)sulfonyl)methionine
Overview
Description
((2-Fluorophenyl)sulfonyl)methionine is a chemical compound with the CAS number 1008243-60-4 .
Molecular Structure Analysis
The molecular structure of((2-Fluorophenyl)sulfonyl)methionine is represented by the Inchi Code 1S/C11H14FNO4S2/c1-18-7-6-9 (11 (14)15)13-19 (16,17)10-5-3-2-4-8 (10)12/h2-5,9,13H,6-7H2,1H3, (H,14,15) . The molecular weight of the compound is 307.37 . Physical And Chemical Properties Analysis
((2-Fluorophenyl)sulfonyl)methionine is a solid substance . It has a molecular weight of 307.37 .
Scientific Research Applications
Organic Synthesis
((2-Fluorophenyl)sulfonyl)methionine can be used in organic synthesis . Sulfonyl fluorides, such as this compound, have found widespread applications in organic synthesis . They can be used to produce a variety of functionalized sulfonyl fluorides .
Chemical Biology
In the field of chemical biology, ((2-Fluorophenyl)sulfonyl)methionine can be used as a building block . Sulfonyl fluorides are known for their applications in this field .
Drug Discovery
Sulfonyl fluorides, including ((2-Fluorophenyl)sulfonyl)methionine, have been used in drug discovery . They can be used to synthesize a variety of potential drug candidates .
Materials Science
In materials science, ((2-Fluorophenyl)sulfonyl)methionine can be used to synthesize new materials . Sulfonyl fluorides are known for their versatility in this field .
Radiopharmaceuticals
((2-Fluorophenyl)sulfonyl)methionine can potentially be used in the development of novel positron emission tomography (PET) radiopharmaceuticals . This application is based on the safety, biodistribution, and radiation dosimetry of the compound .
Fluorosulfonylation
Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . ((2-Fluorophenyl)sulfonyl)methionine can potentially be used in this process .
Mechanism of Action
Target of Action
The primary target of ((2-Fluorophenyl)sulfonyl)methionine is Methionine aminopeptidase 2 . This enzyme plays a crucial role in protein synthesis, specifically in the cotranslational removal of the N-terminal methionine from nascent proteins .
Mode of Action
((2-Fluorophenyl)sulfonyl)methionine interacts with its target by binding to the active site of Methionine aminopeptidase 2 . This interaction inhibits the enzyme’s activity, preventing the removal of the N-terminal methionine from nascent proteins .
Biochemical Pathways
The compound affects the methionine cycle , also known as the one-carbon metabolism pathway . This pathway is involved in the synthesis and recycling of the amino acid methionine and its derivative, S-adenosylmethionine (SAM) . By inhibiting Methionine aminopeptidase 2, ((2-Fluorophenyl)sulfonyl)methionine disrupts this cycle, potentially affecting various metabolic pathways and cellular processes .
Result of Action
The inhibition of Methionine aminopeptidase 2 by ((2-Fluorophenyl)sulfonyl)methionine results in the accumulation of proteins with an N-terminal methionine . This can affect protein function and stability, leading to various molecular and cellular effects .
properties
IUPAC Name |
2-[(2-fluorophenyl)sulfonylamino]-4-methylsulfanylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO4S2/c1-18-7-6-9(11(14)15)13-19(16,17)10-5-3-2-4-8(10)12/h2-5,9,13H,6-7H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYLONKSMICIFOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)O)NS(=O)(=O)C1=CC=CC=C1F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((2-Fluorophenyl)sulfonyl)methionine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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